molecular formula C32H26ClFN4O12 B10832155 4-Pyridinecarboxylic acid, 2,6-bis(1-oxopropoxy)-, 5-chloro-2-((3-((3-(ethoxymethyl)-5-fluoro-3,6-dihydro-2,6-dioxo-1(2H)-pyrimidinyl)carbonyl)benzoyl)oxy)-4-pyridinyl ester CAS No. 1296177-16-6

4-Pyridinecarboxylic acid, 2,6-bis(1-oxopropoxy)-, 5-chloro-2-((3-((3-(ethoxymethyl)-5-fluoro-3,6-dihydro-2,6-dioxo-1(2H)-pyrimidinyl)carbonyl)benzoyl)oxy)-4-pyridinyl ester

Cat. No.: B10832155
CAS No.: 1296177-16-6
M. Wt: 713.0 g/mol
InChI Key: WUQYJRNEHOAADL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Thymidylate Synthase Inhibitor DFP-11207 is an orally available thymidylate synthase (TS) inhibitor with potential antineoplastic activity. Upon oral administration, DFP-11207 binds to and inhibits TS. This reduces thymine nucleotide synthesis, inhibits DNA synthesis and cell division, causes DNA damage and leads to tumor cell apoptosis. TS catalyzes the conversion of deoxyuridine monophosphate (dUMP) to deoxythymidine monophosphate (dTMP).

Properties

CAS No.

1296177-16-6

Molecular Formula

C32H26ClFN4O12

Molecular Weight

713.0 g/mol

IUPAC Name

[5-chloro-2-[3-[3-(ethoxymethyl)-5-fluoro-2,6-dioxopyrimidine-1-carbonyl]benzoyl]oxypyridin-4-yl] 2,6-di(propanoyloxy)pyridine-4-carboxylate

InChI

InChI=1S/C32H26ClFN4O12/c1-4-26(39)48-24-11-19(12-25(36-24)49-27(40)5-2)31(44)47-22-13-23(35-14-20(22)33)50-30(43)18-9-7-8-17(10-18)28(41)38-29(42)21(34)15-37(32(38)45)16-46-6-3/h7-15H,4-6,16H2,1-3H3

InChI Key

WUQYJRNEHOAADL-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)OC1=CC(=CC(=N1)OC(=O)CC)C(=O)OC2=CC(=NC=C2Cl)OC(=O)C3=CC=CC(=C3)C(=O)N4C(=O)C(=CN(C4=O)COCC)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.